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Compound of Interest

Compound Name: 6'-Methoxy-2'-acetonaphthone

Cat. No.: B028280 Get Quote

An In-depth Technical Guide to the Core Reactive Properties of 6'-Methoxy-2'-
acetonaphthone

For Researchers, Scientists, and Drug Development Professionals

Introduction
6'-Methoxy-2'-acetonaphthone, also known as 2-acetyl-6-methoxynaphthalene, is a key

chemical intermediate with significant applications in organic synthesis and pharmaceutical

development.[1][2] Its structure, featuring a naphthalene core with methoxy and acetyl

functional groups, makes it a versatile building block for more complex molecules.[3] This

technical guide provides a comprehensive overview of its core reactive properties, supported

by experimental data and protocols. This compound is particularly notable as a crucial

precursor in the synthesis of Nabumetone, a non-steroidal anti-inflammatory drug (NSAID).[4]

[5]

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of 6'-Methoxy-2'-acetonaphthone is

presented below.
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Property Value Reference

Molecular Formula C₁₃H₁₂O₂ [6]

Molecular Weight 200.23 g/mol [6][7]

CAS Number 3900-45-6 [7]

Appearance Light yellow-beige powder [8]

Melting Point 107-109 °C [7][8][9]

Boiling Point 155-160 °C at 0.4 mm Hg [10]

SMILES
CC(=O)C1=CC2=C(C=C1)C=

C(C=C2)OC
[7]

InChI Key
GGWCZBGAIGGTDA-

UHFFFAOYSA-N
[7]

Core Reactivity and Key Reactions
6'-Methoxy-2'-acetonaphthone is an electron-rich aromatic compound, a property that

enhances its reactivity in various organic reactions. The presence of both a ketone and a

methoxy-activated naphthalene ring system dictates its chemical behavior.

Carbon-Carbon Bond Formation
This compound is a valuable reagent for forming new carbon-carbon bonds, often in the

presence of metal catalysts. This reactivity is fundamental to its role as a building block in

synthesizing more complex molecular architectures.

Synthesis of Nabumetone
A primary application of 6'-Methoxy-2'-acetonaphthone's reactivity is in the industrial

synthesis of Nabumetone, 4-(6-methoxy-2-naphthyl)butan-2-one.[4][11] Several synthetic

strategies have been developed, often involving an unsaturated intermediate which is

subsequently hydrogenated.

Two prominent methods for generating this unsaturated intermediate are:
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Palladium-catalyzed Mizoroki-Heck reactions of 2-halo-6-methoxynaphthalene with methyl

vinyl ketone.[4]

Base-catalyzed aldol condensation of 6-methoxy-2-naphthaldehyde with acetone.[4]

The resulting 4-(6-methoxy-2-naphthalenyl)-3-buten-2-one is then hydrogenated to yield

Nabumetone.

A logical overview of the relationship between 6'-Methoxy-2'-acetonaphthone, its derivatives,

and the resulting therapeutic action is presented below.

6'-Methoxy-2'-
acetonaphthone

Nabumetone
(Pro-drug)

 Synthesis
6-Methoxy-2-naphthylacetic

acid (6-MNA)
(Active Metabolite)

 First-pass
 Metabolism Cyclooxygenase (COX) Enzymes Inhibition Prostaglandin Synthesis Inhibition Blocks Anti-inflammatory Effect Leads to

Click to download full resolution via product page

Caption: Relationship of 6'-Methoxy-2'-acetonaphthone to Nabumetone and its mechanism.

Synthesis of Fluorogenic Aldol Sensors
6'-Methoxy-2'-acetonaphthone may be used in the preparation of fluorogenic aldol sensors,

highlighting its utility in the development of analytical reagents.

Experimental Protocols
Synthesis of 6'-Methoxy-2'-acetonaphthone via Friedel-
Crafts Acylation
This procedure describes the acylation of 2-methoxynaphthalene. Temperature control is

critical to favor acylation at the 6-position.[12]

Reaction: A solution of 2-methoxynaphthalene in nitrobenzene is cooled, and acetyl chloride

is added, followed by the portion-wise addition of anhydrous aluminum chloride, maintaining

a low temperature.[12]

Work-up: The reaction mixture is poured into ice and hydrochloric acid. The organic layer is

separated, washed, and steam-distilled to remove the nitrobenzene solvent.[12]
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Purification: The crude product is then purified by recrystallization.

The workflow for this synthesis is outlined in the diagram below.

Synthesis of 6'-Methoxy-2'-acetonaphthone

Dissolve 2-methoxynaphthalene
in nitrobenzene

Cool mixture to 0-5°C

Add acetyl chloride

Add AlCl3 portion-wise
(maintain low temp)

Stir for 1 hour

Pour into ice/HCl

Separate organic layer

Steam distill to remove nitrobenzene

Recrystallize crude product

Pure 6'-Methoxy-2'-acetonaphthone
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 6'-Methoxy-2'-acetonaphthone.

Synthesis of Nabumetone Intermediate
This protocol outlines a method for synthesizing the unsaturated precursor to Nabumetone.

Reaction: 6-methoxy-2-naphthaldehyde is dissolved in acetone with 10% aqueous sodium

hydroxide solution as a catalyst. The reaction proceeds at 10-40°C for 4-6 hours.[13]

Work-up: The mixture is concentrated by distillation, diluted with water, and neutralized with

concentrated hydrochloric acid.[13]

Isolation: The resulting intermediate is obtained by filtration.[13]

Hydrogenation to Nabumetone
The unsaturated intermediate is then hydrogenated to yield Nabumetone.

Reaction: 4-(6'-methoxy-2'-naphthyl)-4-hydroxy-but-3-en-2-one is dissolved in glacial acetic

acid. The solution is shaken in a hydrogen atmosphere over a 10% palladium on charcoal

catalyst at room temperature and atmospheric pressure for approximately 2 hours.[14]

Work-up: The catalyst is removed by filtration, and the filtrate is concentrated in vacuo. The

residue is dissolved in ether and washed with sodium bicarbonate solution and then water.

[14]

Isolation: Evaporation of the solvent yields Nabumetone, which solidifies on standing.[14] A

93% yield is reported for this step.[14]

The overall synthesis of Nabumetone is depicted in the following workflow diagram.
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Nabumetone Synthesis Workflow

Aldol Condensation:
6-methoxy-2-naphthaldehyde + Acetone

(NaOH catalyst)

Unsaturated Intermediate:
4-(6'-methoxy-2'-naphthyl)-3-buten-2-one

Hydrogenation:
H2, Pd/C catalyst

in Acetic Acid

Work-up:
Filtration, Concentration,

Extraction

Nabumetone

Click to download full resolution via product page

Caption: General workflow for the synthesis of Nabumetone.

Photochemical Properties
While 6'-Methoxy-2'-acetonaphthone itself is not the primary subject of photochemical

studies, its derivative and the active metabolite of Nabumetone, 6-methoxy-2-naphthylacetic

acid, exhibits notable photochemical reactivity.[9][15][16] This compound undergoes

photodecarboxylation in aerated aqueous and organic solvents.[15] Research has

demonstrated a mechanism involving the generation of a naphthalene radical cation from the

excited singlet state, followed by the addition of O₂ before decarboxylation.[15]

Conclusion
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6'-Methoxy-2'-acetonaphthone is a reactive aromatic ketone of significant interest to the

chemical and pharmaceutical industries. Its electron-rich naphthalene system allows for a

variety of chemical transformations, most notably its crucial role as a precursor in the multi-step

synthesis of the anti-inflammatory drug Nabumetone. The well-established protocols for its

synthesis and subsequent conversion underscore its importance as a versatile chemical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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